Cas no 921535-52-6 (4-ethyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-ethyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 921535-52-6
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6078214
• PubChem ID: 41241341
• Update Time: 2025-07-11

4-ethyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• 4-ethyl-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• F2237-0100
• 4-ethyl-N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
• 921535-52-6
• VU0490439-1
• AKOS024630244
• 4-ethyl-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• Inchi： 1S/C21H23N3O4S/c1-3-16-4-10-19(11-5-16)29(26,27)22-14-15-24-21(25)13-12-20(23-24)17-6-8-18(28-2)9-7-17/h4-13,22H,3,14-15H2,1-2H3
• InChI Key： GATHFGAGTGEDEP-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(OC)C=C3)C=CC2=O)(=O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-ethyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

4-Ethyl-N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide

4-Ethyl-N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide is a complex organic compound with the CAS registry number 921535-52-6. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties and biological activities. The structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with an ethyl group and a dihydropyridazine moiety containing a methoxyphenyl substituent.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The incorporation of the dihydropyridazine ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of sulfonamides like 4-Ethyl-N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide as inhibitors of specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have reported that the dihydropyridazine moiety can act as a scaffold for binding to protein targets, thereby modulating their activity. This makes the compound a valuable tool in medicinal chemistry for designing novel therapeutic agents.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, which facilitates its use in various laboratory techniques like chromatography and spectroscopy. The presence of electron-donating groups like the methoxyphenyl substituent enhances the compound's stability under physiological conditions, making it suitable for in vivo studies.

The biological evaluation of 4-Ethyl-N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide has shown promising results in preclinical models. For example, it has demonstrated selective inhibition of kinases involved in cell proliferation and survival pathways. This suggests its potential as an anticancer agent with minimal off-target effects. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for targeting intracellular pathogens.

In conclusion, 4-Ethyl-N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No. 921535-52-6) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical structure and promising biological profile position it as a valuable asset for future research and development in pharmaceuticals and related fields.